N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide

• IUPAC Name: N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C14H13BrClNO4S/c1-20-13-8-12(14(21-2)7-11(13)15)17-22(18,19)10-5-3-9(16)4-6-10/h3-8,17H,1-2H3
• InChI Key: FGFZQUIJHWSMKN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NS(=O)(=O)C2=CC=C(C=C2)Cl)OC)Br
• Molecular Formula: C14H13BrClNO4S
• Molecular Weight: 406.7 g/mol

Description

N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide, also known as BDBS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BDBS is a sulfonamide derivative that has been synthesized through a multi-step process, and its structure has been confirmed through various analytical techniques.

Mechanism of Action

The mechanism of action of N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide is not fully understood, but it is believed to act through inhibition of certain enzymes and receptors in the body. N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide has been shown to inhibit the activity of certain kinases, which are enzymes that play a key role in cell signaling pathways. N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide has also been shown to bind to certain receptors in the body, including the sigma-1 receptor, which is involved in various cellular processes.
Biochemical and Physiological Effects:
N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide inhibits the growth of cancer cells and reduces inflammation in immune cells. In vivo studies have shown that N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide reduces tumor growth in animal models and reduces inflammation in various tissues.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide has several advantages for use in lab experiments, including its relatively simple synthesis and high purity. However, N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide also has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide, including:
1. Further investigation of the mechanism of action of N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide, including its interactions with specific enzymes and receptors in the body.
2. Development of more efficient synthesis methods for N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide, including modifications to the existing synthetic route.
3. Investigation of the potential applications of N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide in materials science, including its use as a precursor for the synthesis of new materials.
4. Investigation of the potential environmental impacts of N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide, including its potential toxicity and persistence in the environment.
Conclusion:
N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide is a chemical compound that has potential applications in various fields, including medicinal chemistry, materials science, and environmental science. Its synthesis has been well-established, and its structure has been confirmed through various analytical techniques. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide involves several steps, including the reaction of 4-bromo-2,5-dimethoxyaniline with 4-chlorobenzenesulfonyl chloride, followed by purification and characterization of the intermediate product. The final product is obtained by reacting the intermediate with ammonia in the presence of a catalyst. The purity and identity of the final product are confirmed through various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide has been investigated for its potential as a drug candidate for the treatment of various diseases, including cancer and inflammation. N-(4-bromo-2,5-dimethoxyphenyl)-4-chlorobenzenesulfonamide has also been studied for its potential as a photosensitizer in photodynamic therapy, which is a non-invasive treatment for cancer.